Cas no 187989-94-2 (Benzenamine, 4-(1H-benzotriazol-5-ylazo)-)

• Product Name: Benzenamine, 4-(1H-benzotriazol-5-ylazo)-
• CAS No: 187989-94-2
• MF: C₁₂H₁₀N₆
• MW: 238.248000621796
• CID: 3838717
• PubChem ID: 85718517
• Update Time: 2025-04-22

Benzenamine, 4-(1H-benzotriazol-5-ylazo)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1H-benzotriazol-5-ylazo)-
• DTXSID401242007
• 4-(2-(1H-Benzotriazol-6-yl)diazenyl)benzenamine
• 187989-94-2
• SCHEMBL13711422
• 4-[2-(1H-Benzotriazol-6-yl)diazenyl]benzenamine

• Inchi： 1S/C12H10N6/c13-8-1-3-9(4-2-8)14-15-10-5-6-11-12(7-10)17-18-16-11/h1-7H,13H2,(H,16,17,18)/b15-14+
• InChI Key： UYIOMTZENMOLHW-CCEZHUSRSA-N
• SMILES： N1=C2C=C(C=CC2=NN1)/N=N/C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 238.09669434Da
• Monoisotopic Mass: 238.09669434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.3Ų